Cas no 100665-43-8 (Ganoderenic acid D)

Ganoderenic acid D Properties

Names and Identifiers

• Ganoderenic acid D
• (20E)-7β-Hydroxy-3,11,15,23-tetraoxo-5α-lanosta-8,20(22)-dien-26-oic acid
• Lanosta-8,20(22)-dien-26-oicacid, 7-hydroxy-3,11,15,23-tetraoxo-, (7b,20E)-
• (7beta,20E)-7-Hydroxy-3,11,15,23-tetraoxolanosta-8,20(22)-dien-26-oic acid
• (20E)-7β-Hydroxy-3,11,15,23-tetraoxolanosta-8,20(22)-diene-26-oic acid
• (Z)-6-[(7S,10S,13R,14R)-7-Hydroxy-4,4,10,13,14-pentamethyl-3,11,15-trioxo-1,2,5,6,7,12,16,17-octahyd
• 6-(7-Hydroxy-4,4,10,13,14-pentamethyl-3,11,15-trioxo-1,2,5,6,7,12,16,17-octahydrocyclopenta[a]phenan
• +Expand

• InChIKey： JGWQYLZHPPFHEH-UHFFFAOYSA-N
• Inchi： 1S/C30H40O7/c1-15(10-17(31)11-16(2)26(36)37)18-12-23(35)30(7)25-19(32)13-21-27(3,4)22(34)8-9-28(21,5)24(25)20(33)14-29(18,30)6/h10,16,18-19,21,32H,8-9,11-14H2,1-7H3,(H,36,37)
• SMILES： O([H])C1([H])C([H])([H])C2([H])C(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])C([H])([H])C2(C([H])([H])[H])C2C(C([H])([H])C3(C([H])([H])[H])C([H])(C(=C([H])C(C([H])([H])C([H])(C(=O)O[H])C([H])([H])[H])=O)C([H])([H])[H])C([H])([H])C(C3(C([H])([H])[H])C=21)=O)=O)=O

Computed Properties

• Exact Mass: 512.277404g/mol
• Surface Charge: 0
• XLogP3: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 5
• Monoisotopic Mass: 512.277404g/mol
• Monoisotopic Mass: 512.277404g/mol
• Topological Polar Surface Area: 126Ų
• Heavy Atom Count: 37
• Complexity: 1170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 512.6

Experimental Properties

• LogP: 4.25980
• PSA: 125.81000
• Melting Point: 218-220 ºC
• Solubility: Insuluble (5.6E-3 g/L) (25 ºC),
• Color/Form: Powder
• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Triterpenoids